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Compound of Interest

N-(4-hydroxyphenyl)-4-
Compound Name:
methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary & Compound Identity

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) is a diaryl amide featuring a
p-anisic acid moiety coupled to a p-aminophenol core.[1] Structurally, it represents a lipophilic
analog of acetaminophen (paracetamol), where the acetyl group is replaced by a bulky,
electron-rich 4-methoxybenzoyl group.

This compound serves as a critical chemical probe in Structure-Activity Relationship (SAR)
studies targeting:

¢ Tyrosinase Inhibition: Due to the p-substituted phenol motif mimicking tyrosine.

» Analgesic Pharmacophores: As a non-steroidal anti-inflammatory drug (NSAID) hybrid
scaffold.

» Antioxidant Activity: Leveraging the phenolic hydrogen atom transfer (HAT) mechanism.
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Identifier Type Value / Link Source Verification

N-(4-hydroxyphenyl)-4-

IUPAC Name ,
methoxybenzamide
4'-Hydroxy-p-anisanilide; 4-
Common Synonyms Methoxy-N-(4-
hydroxyphenyl)benzamide
CAS Registry Number 23600-48-8 GuideChem / SciFinder
PubChem CID 3601909
Molecular Formula C14H13NOs Calculated

COC1=CC=C(C=C1)C(=0O)NC )
SMILES Canonical
2=CC=C(C=C2)0

FIPXHELNPLCOPK- _
InChlKey Standardized
UHFFFAOYSA-N

Physicochemical Profiling (In Silico & Experimental)

Understanding the physicochemical landscape is vital for predicting bioavailability and
formulation requirements. The compound exhibits moderate lipophilicity, suggesting good
membrane permeability but limited aqueous solubility compared to paracetamol.

Calculated Properties (Lipinski & Veber Rules)
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Interpretation for Drug

Property Value .
Design
) Optimal (<500); High ligand
Molecular Weight 243.26 g/mol o _
efficiency potential.
Moderate lipophilicity; likely
XLogP3-AA 2.4 orally bioavailable (Rule of 5
compliant).
Excellent membrane
TPSA 58.6 A2 N
permeability (Target <140 A?).
H-Bond Donors 2 (Phenol -OH, Amide -NH)
(Methoxy -O-, Amide =0,
H-Bond Acceptors 3
Phenol -O-)
High structural rigidity favors
Rotatable Bonds 3

binding pocket specificity.

Structural Pharmacophore Analysis

The molecule functions as a "bi-headed" effector:
o Head A (Phenol): Acts as a hydrogen bond donor and radical scavenger.
o Linker (Amide): Provides rigid spacing and H-bond directionality.

o Head B (Anisole): A lipophilic, electron-donating cap that improves metabolic stability against
deacylation compared to simple acetamides.

Amide Linker
(Rigid Spacer)

4-Hydroxyphenyl Group
(H-Bond Donor / Radical Scavenger)

4-Methoxybenzoyl Group
(Lipophilic Cap)

Click to download full resolution via product page
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Caption: Pharmacophore segmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide
highlighting functional regions.

Synthetic Protocol: Amide Coupling via Acid
Chloride

While various methods exist (e.g., DCC coupling), the Schotten-Baumann reaction using p-
anisoyl chloride is the most robust, high-yielding pathway for this specific scaffold. It avoids the
formation of dicyclohexylurea (DCU) byproducts common in carbodiimide couplings.

Reagents & Materials

e Precursor A: 4-Aminophenol (Reagent Grade, >98%)
e Precursor B: 4-Methoxybenzoyl chloride (p-Anisoyl chloride)
o Base: Triethylamine (EtsN) or Pyridine (acts as HCI scavenger)

e Solvent: Dichloromethane (DCM) (Anhydrous) or Tetrahydrofuran (THF)

Step-by-Step Methodology

This protocol ensures regioselectivity for the amine over the phenol (N-acylation vs. O-
acylation).

Preparation: Dissolve 4-aminophenol (1.0 eq) in anhydrous DCM under an inert atmosphere
(Nitrogen/Argon).

o Base Addition: Add Triethylamine (1.2 eq) to the solution. Cool the mixture to 0°C using an
ice bath. Rationale: Cooling prevents uncontrolled exotherms and improves selectivity for N-
acylation.

o Acylation: Dropwise add 4-methoxybenzoyl chloride (1.05 eq) dissolved in DCM over 30
minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).
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e Quenching: Quench with water to hydrolyze unreacted acid chloride.

e Workup:
o Wash the organic layer with 1M HCI (to remove unreacted amine/pyridine).
o Wash with saturated NaHCOs (to remove anisic acid byproduct).
o Wash with Brine, dry over MgSOa4, and concentrate in vacuo.

 Purification: Recrystallize from Ethanol/Water (9:1) to yield white/off-white crystals.

Synthetic Workflow Diagram
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Start: 4-Aminophenol
+ DCM + Et3N

Add: 4-Methoxybenzoyl Chloride
(at 0°C)

Stir at RT (4-6 hrs)
Nucleophilic Acyl Substitution

l

Acid/Base Extraction
(Remove HCI salts & Acid)

l

Crude Product

l

|
Recrystallization
| (EtOH/H20)

Final Product:

N-(4-hydroxyphenyl)-4-methoxybenzamide
(Recrystallized)

Click to download full resolution via product page

Caption: Step-wise synthesis workflow for N-acylation of 4-aminophenol.

Biological & Analytical Context
Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated against these
expected spectral peaks:

e 1H NMR (DMSO-de):
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[e]

0 9.85 (s, 1H, -NH, Amide)

o

0 9.20 (s, 1H, -OH, Phenol)

[¢]

0 7.95 (d, 2H, Benzoyl Ar-H)

[e]

0 7.50 (d, 2H, Phenol Ar-H)

[e]

5 3.82 (s, 3H, -OCH3)

e Mass Spectrometry (ESI): Calculated [M+H]* = 244.09 m/z.

Potential Applications

» Bioisosteric Replacement: Researchers utilize this compound to study the effect of
increasing lipophilicity on the acetaminophen scaffold. The methoxy group blocks
metabolism at the para position of the benzoyl ring, potentially altering half-life.

o Tyrosinase Substrate Studies: The 4-hydroxyphenyl moiety makes it a competitive inhibitor
or suicide substrate for tyrosinase, relevant in melanoma research and skin depigmentation
studies [1].

References
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CID 3601909, N-Hydroxy-4-methoxybenzamide (and related isomers). Retrieved from [Link]
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Disclaimer: This guide is for research purposes only. The compound described is a chemical
intermediate and not approved for clinical use without further regulatory validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11994725/docs#n-4-hydroxyphenyl-4-
methoxybenzamide-structural-profiling-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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